Cas no 1171972-67-0 (3-(1,3-Dimethyl-1H-pyrazol-4-yl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 1171972-67-0
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• MDL: MFCD12027175
• CID: 1078863
• PubChem ID: 25219578
• Update Time: 2025-04-20

3-(1,3-Dimethyl-1H-pyrazol-4-yl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-5-methylisoxazole-4-carboxylic acid
• DTXSID00649271
• CCG-191967
• AKOS000266729
• ALBB-006404
• 3-(1,3-Dimethyl-4-pyrazolyl)-5-methylisoxazole-4-carboxylic Acid
• 3-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-5-METHYL-4-ISOXAZOLECARBOXYLIC ACID
• CS-0207742
• EN300-716973
• 1171972-67-0
• STK503899
• FS-6357
• 3-(1,3-dimethyl-1H-pyrazol-4-yl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-(1,3-dimethylpyrazol-4-yl)-5-methyl-1,2-oxazole-4-carboxylic acid
• SY084894
• MFCD12027175

• MDL： MFCD12027175
• Inchi： 1S/C10H11N3O3/c1-5-7(4-13(3)11-5)9-8(10(14)15)6(2)16-12-9/h4H,1-3H3,(H,14,15)
• InChI Key： UHDVDKQSBPUIIS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(C2=CN(C)N=C2C)=N1

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.2Ų

3-(1,3-Dimethyl-1H-pyrazol-4-yl)-5-methylisoxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)